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Compound of Interest

Compound Name: Cellobiosan

Cat. No.: B565064 Get Quote

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of carbohydrate structures is paramount. Cellobiosan, an anhydro sugar

derived from cellulose, is a molecule of increasing interest, particularly in the context of biofuel

production and biomass conversion. This technical guide provides a detailed overview of the

chemical structure, properties, isolation, and biological processing of Cellobiosan.

Chemical Identity and Structure of Cellobiosan
Cellobiosan, systematically known as 1,6-Anhydro-β-D-cellobiose or 4-O-(β-D-

Glucopyranosyl)-1,6-anhydro-β-D-glucopyranose, is a disaccharide formed during the pyrolysis

of cellulose.[1] It consists of a glucose unit linked via a β(1→4) glycosidic bond to a 1,6-

anhydro-β-D-glucopyranose (levoglucosan) moiety. The anhydro bridge in the levoglucosan

unit makes Cellobiosan a non-reducing sugar.

The fundamental chemical properties and identifiers of Cellobiosan are summarized in the

table below.
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Property Data Reference

IUPAC Name

(2S,3R,4S,5S,6R)-2-

[[(1R,2S,3R,4R,5R)-3,4-

dihydroxy-6,8-

dioxabicyclo[3.2.1]octan-2-

yl]oxy]-6-

(hydroxymethyl)oxane-3,4,5-

triol

[2]

Synonyms

1,6-Anhydro-β-D-cellobiose,

1,6-Anhydro-4-O-β-D-

glucopyranosyl-β-D-

glucopyranose

[2]

Molecular Formula C₁₂H₂₀O₁₀ [2]

Molecular Weight 324.28 g/mol [2]

SMILES String

C1[C@@H]2--INVALID-LINK--

O2)O)O">C@HO[C@H]3--

INVALID-LINK--

CO)O)O">C@@HO

CAS Number 35405-71-1

Appearance White Amorphous Solid

Solubility Soluble in DMSO and Water

Below is a 2D chemical structure diagram of Cellobiosan generated using the SMILES string.
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A 2D representation of the chemical structure of Cellobiosan.

Formation and Experimental Isolation
Cellobiosan is not typically synthesized through conventional chemical routes but is rather a

product of the thermal decomposition of cellulose. It is a significant component of the water-

soluble fraction of bio-oil, which is produced from the fast pyrolysis of lignocellulosic biomass.

Experimental Protocol: Generalized Isolation from Bio-
oil
While a standardized, detailed protocol for the isolation of pure Cellobiosan is not widely

published, a general workflow can be constructed based on methods described in the literature

for the fractionation of bio-oil and the purification of its sugar components.

Objective: To isolate a fraction enriched in Cellobiosan from raw bio-oil.
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Materials:

Raw bio-oil from biomass pyrolysis

Deionized water

Dichloromethane (DCM)

Adsorption resin (e.g., Sepabeads SP207)

Separatory funnel

Rotary evaporator

High-Performance Thin-Layer Chromatography (HPTLC) or High-Performance Liquid

Chromatography (HPLC) system for analysis

Methodology:

Liquid-Liquid Extraction:

Mix the raw bio-oil with deionized water in a 1:1 ratio (v/v) in a separatory funnel.

Shake vigorously and allow the phases to separate. This partitions the components based

on polarity, with hydrophilic compounds like Cellobiosan moving into the aqueous phase.

Drain the lower organic phase (pyrolytic lignin and other hydrophobic compounds).

Wash the resulting aqueous phase with dichloromethane (DCM) to remove any remaining

non-polar and moderately polar contaminants.

Separate and collect the aqueous phase.

Removal of Phenolic Inhibitors:

Pass the aqueous fraction through a column packed with a suitable adsorption resin, such

as Sepabeads SP207, to remove phenolic compounds that can interfere with subsequent

steps and analyses.
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Concentration and Analysis:

Concentrate the purified aqueous fraction using a rotary evaporator to obtain a sugar-rich

syrup.

Analyze the composition of the syrup using HPTLC or HPLC to confirm the presence and

estimate the concentration of Cellobiosan. HPTLC allows for the separation of

Cellobiosan from other sugars like levoglucosan, glucose, xylose, and cellobiose.

Further Purification (Optional):

For obtaining highly pure Cellobiosan, preparative chromatography (e.g., preparative

HPLC) would be necessary, though specific methods for Cellobiosan are not detailed in

the reviewed literature.

The following diagram illustrates the general workflow for the isolation of Cellobiosan from bio-

oil.
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A generalized workflow for the isolation of a Cellobiosan-enriched fraction from bio-oil.
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Structural Characterization Data
A thorough characterization is essential for confirming the identity and purity of an isolated

compound. However, publicly accessible, peer-reviewed experimental data for Cellobiosan is

limited.

NMR Spectroscopy: While commercial suppliers indicate that ¹H-NMR is used to confirm the

purity of their Cellobiosan products, the actual experimental spectra are not readily

available in the scientific literature. For reference, the NMR spectra of its constituent

monosaccharides after hydrolysis (glucose and levoglucosan) are well-documented.

X-ray Crystallography: To date, the crystal structure of Cellobiosan has not been deposited

in major crystallographic databases like the Cambridge Structural Database (CSD).

Therefore, detailed information on its solid-state conformation, bond lengths, and angles

from experimental crystallography is not available.

The lack of this fundamental experimental data represents a significant gap in the literature and

an opportunity for future research.

Biological Activity and Metabolic Pathway
Cellobiosan serves as a carbon source for certain soil microbes. Its metabolism is initiated by

enzymatic hydrolysis.

Enzymatic Hydrolysis by β-Glucosidase
The key step in the biological processing of Cellobiosan is the cleavage of the β(1→4)

glycosidic bond by β-glucosidase enzymes (EC 3.2.1.21). This reaction is analogous to the

hydrolysis of cellobiose. The hydrolysis of Cellobiosan yields one molecule of D-glucose and

one molecule of 1,6-anhydro-β-D-glucopyranose (levoglucosan).

This enzymatic conversion is significant because it transforms a less common anhydro-

disaccharide into two readily metabolizable sugars.

Microbial Utilization Pathway
The products of Cellobiosan hydrolysis can be assimilated by various microorganisms. For

instance, the bacterium Pseudomonas putida has been engineered to utilize these pyrolysis-
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derived sugars. The metabolic fate of the hydrolysis products is as follows:

Glucose: Enters directly into central carbon metabolism, typically via glycolysis.

Levoglucosan: Wild-type P. putida cannot metabolize levoglucosan. However, engineered

strains expressing a levoglucosan kinase (LGK) can phosphorylate levoglucosan to glucose-

6-phosphate. Glucose-6-phosphate is a key intermediate that then enters central metabolic

pathways such as the Entner-Doudoroff and pentose phosphate pathways.

The following diagram illustrates the metabolic pathway for the utilization of Cellobiosan.
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Metabolic pathway for the microbial utilization of Cellobiosan.
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Conclusion
Cellobiosan is a structurally unique disaccharide that is a key byproduct of biomass pyrolysis.

While its fundamental chemical identity is well-established, there is a notable absence of

publicly available experimental data regarding its NMR spectra and crystal structure. Its primary

relevance to researchers lies in its role as a potential carbon source in biorefinery applications.

The enzymatic cleavage of Cellobiosan into glucose and levoglucosan, coupled with

engineered microbial pathways for levoglucosan utilization, highlights a viable route for

converting pyrolysis-derived sugars into value-added biochemicals. Further research into the

detailed characterization and purification of Cellobiosan will undoubtedly enhance its potential

in industrial biotechnology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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